Cas no 100541-43-3 (1,3,4-Oxadiazole, 2,5-bis(4-iodophenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2,5-bis(4-iodophenyl)-
• CAS No: 100541-43-3
• MF: C₁₄H₈I₂N₂O
• MW: 474.035067558289
• CID: 1128163
• PubChem ID: 15041360
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2,5-bis(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2,5-bis(4-iodophenyl)-
• 2,5-bis(4-iodophenyl)-1,3,4-oxadiazole
• SCHEMBL2382016
• 100541-43-3
• DTXSID50567390

• Inchi： 1S/C14H8I2N2O/c15-11-5-1-9(2-6-11)13-17-18-14(19-13)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： QXYNLIOPIBISNC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)I)O1

Computed Properties

• Exact Mass: 473.87174
• Monoisotopic Mass: 473.87261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92
• LogP: 4.61280